Cas no 1152822-31-5 (2-(1H-Pyrazol-1-yl)nicotinonitrile)

• Product Name: 2-(1H-Pyrazol-1-yl)nicotinonitrile
• CAS No: 1152822-31-5
• MF: C₉H₆N₄
• MW: 170.170740604401
• MDL: MFCD09863419
• CID: 857114
• PubChem ID: 28367834
• Update Time: 2025-11-05

2-(1H-Pyrazol-1-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(PYRAZOL-1-YL)-3-CYANOPYRIDINE
• 2-(1H-Pyrazol-1-yl)nicotinonitrile
• AC1Q4R0P
• ACMC-2099pr
• ANW-16861
• CTK4A9269
• MolPort-004-354-998
• Z234897381
• EN300-30797
• J-003275
• DTXSID50651329
• MFCD09863419
• DB-346312
• 3-Pyridinecarbonitrile, 2-(1H-pyrazol-1-yl)-
• AKOS000198188
• 1152822-31-5
• 2-(1H-Pyrazol-1-yl)pyridine-3-carbonitrile
• CWB82231
• 2-(pyrazol-1-yl)nicotinonitrile
• BS-19464
• 2-pyrazol-1-ylpyridine-3-carbonitrile
• CS-0205674

• MDL： MFCD09863419
• Inchi： 1S/C9H6N4/c10-7-8-3-1-4-11-9(8)13-6-2-5-12-13/h1-6H
• InChI Key： TXYIYGOHWGLULK-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C(C#N)=CC=CN=1

Computed Properties

• Exact Mass: 170.059246208g/mol
• Monoisotopic Mass: 170.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 353.8±27.0 °C at 760 mmHg
• Flash Point: 167.8±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(1H-Pyrazol-1-yl)nicotinonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 2-(1H-Pyrazol-1-yl)nicotinonitrile

Comprehensive Guide to 2-(1H-Pyrazol-1-yl)nicotinonitrile (CAS 1152822-31-5): Properties, Applications, and Market Insights

2-(1H-Pyrazol-1-yl)nicotinonitrile (CAS 1152822-31-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-substituted pyrazole derivative serves as a versatile building block in organic synthesis, particularly in the development of novel bioactive molecules. With the increasing demand for pyrazole-based compounds in drug discovery, this chemical has become a valuable intermediate for researchers exploring new therapeutic agents.

The molecular structure of 2-(1H-Pyrazol-1-yl)nicotinonitrile combines a pyrazole ring with a cyano-substituted pyridine moiety, creating unique electronic properties that make it particularly useful in medicinal chemistry. Recent studies highlight its potential as a precursor for kinase inhibitors, a class of compounds that has revolutionized cancer treatment in the past decade. The compound's nitrile functional group offers excellent reactivity for further chemical modifications, allowing researchers to create diverse molecular architectures.

In pharmaceutical applications, 2-(1H-Pyrazol-1-yl)nicotinonitrile has shown promise in the development of targeted therapies for various diseases. Its structural features make it particularly suitable for designing molecules that can interact with specific biological targets. The compound's hydrogen bond acceptor and donor sites enable favorable interactions with protein binding pockets, a characteristic highly sought after in modern drug design.

The synthesis of 2-(1H-Pyrazol-1-yl)nicotinonitrile typically involves palladium-catalyzed coupling reactions or nucleophilic aromatic substitution processes. Recent advances in green chemistry have led to more sustainable production methods, addressing growing concerns about environmental impact in chemical manufacturing. Researchers are particularly interested in developing atom-economical routes to this compound, minimizing waste generation while maintaining high yields.

Market analysis indicates steady growth in demand for 2-(1H-Pyrazol-1-yl)nicotinonitrile, driven primarily by the expanding pharmaceutical sector in Asia-Pacific regions. The compound's cost-effectiveness compared to similar intermediates and its structural versatility contribute to its commercial appeal. Several contract research organizations now include this chemical in their standard catalogs, reflecting its established position in medicinal chemistry workflows.

Quality control for 2-(1H-Pyrazol-1-yl)nicotinonitrile typically involves HPLC analysis to ensure high purity levels required for pharmaceutical applications. The compound's stability under various storage conditions makes it a practical choice for research laboratories. Recent innovations in analytical techniques have improved the detection of potential impurities, further enhancing its reliability as a research chemical.

In agrochemical research, 2-(1H-Pyrazol-1-yl)nicotinonitrile has shown potential as a precursor for novel crop protection agents. Its structural features may contribute to the development of pesticides with improved selectivity and reduced environmental persistence. This aligns with current industry trends toward sustainable agriculture and reduced ecological impact of farming practices.

The future outlook for 2-(1H-Pyrazol-1-yl)nicotinonitrile appears promising, with ongoing research exploring its potential in materials science applications. Some studies suggest possible uses in organic electronics, leveraging its conjugated system for charge transport properties. As interdisciplinary research expands, this compound may find novel applications beyond its current pharmaceutical and agrochemical uses.

For researchers working with 2-(1H-Pyrazol-1-yl)nicotinonitrile, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory safety protocols for nitrile-containing compounds should be observed during handling and storage.

The scientific literature contains numerous references to 2-(1H-Pyrazol-1-yl)nicotinonitrile in patent applications and research publications, particularly in the field of heterocyclic chemistry. This reflects the compound's importance as a synthetic intermediate and its role in facilitating discoveries across multiple disciplines. Continued interest in structure-activity relationships ensures this compound will remain relevant in chemical research for years to come.